Cas no 39630-68-7 (Diethyl 5-hydroxyisophthalate)

• Product Name: Diethyl 5-hydroxyisophthalate
• CAS No: 39630-68-7
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• MDL: MFCD00183535
• CID: 318580
• PubChem ID: 606456
• Update Time: 2025-04-19

Diethyl 5-hydroxyisophthalate Chemical and Physical Properties

Names and Identifiers

• Diethyl 5-hydroxyisophthalate
• 1,3-Benzenedicarboxylicacid, 5-hydroxy-, 1,3-diethyl ester
• 5-Hydroxy-isophthalic acid diethyl ester
• diethyl 5-hydroxybenzene-1,3-dicarboxylate
• 5-hydroxyisophthalic acid diethyl ester
• AC1LCTIR
• AC1Q33WD
• AC1Q33WE
• CTK4I1651
• diethyl 5-hydroxylsophthalate
• diethyl ester of 5-hydroxyisophthalic acid
• ethyl 5-(ethoxycarbonyl)-3-hydroxybenzoate
• methyl,methyl 5-hydroxyisophthalate
• SureCN475700
• 39630-68-7
• DTXSID30345698
• Diethyl 5-hydroxyisophthalate #
• Z56886640
• BS-48976
• 1,3-Benzenedicarboxylic acid, 5-hydroxy-, diethyl ester
• AKOS001073422
• 5-hydroxybenzene-1,3-dicarboxylic acid diethyl ester
• SCHEMBL475700
• D87793
• FT-0747614
• EN300-04973
• 5-HYDROXY-ISOPHTHALICACIDDIETHYLESTER
• CS-0151778
• 5-hydroxy isophthalic acid diethyl ester
• 1,3-diethyl 5-hydroxybenzene-1,3-dicarboxylate
• DB-069849

• MDL： MFCD00183535
• Inchi： 1S/C12H14O5/c1-3-16-11(14)8-5-9(7-10(13)6-8)12(15)17-4-2/h5-7,13H,3-4H2,1-2H3
• InChI Key： PUZBTHGPBGQFLW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=C(C(=O)OCC)C=1)O)=O

Computed Properties

• Exact Mass: 238.08412
• Monoisotopic Mass: 238.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 2

Experimental Properties

• Density: 1.211
• Boiling Point: 382.7°C at 760 mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.532
• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives